![molecular formula C16H16BrNO3S B288334 1-(4-bromo-3-ethoxybenzenesulfonyl)-2,3-dihydro-1H-indole](/img/structure/B288334.png)
1-(4-bromo-3-ethoxybenzenesulfonyl)-2,3-dihydro-1H-indole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-bromo-3-ethoxybenzenesulfonyl)-2,3-dihydro-1H-indole, also known as BSI-201 or Iniparib, is a small molecule inhibitor that has been studied for its potential use in cancer treatment. This compound has been shown to have promising results in preclinical studies, and has been the focus of numerous research studies in recent years.
Mechanism of Action
The mechanism of action of 1-(4-bromo-3-ethoxybenzenesulfonyl)-2,3-dihydro-1H-indole involves the inhibition of PARP (poly ADP-ribose polymerase) enzymes, which play a key role in DNA repair mechanisms. By inhibiting PARP, this compound can cause DNA damage to accumulate in cancer cells, leading to cell death. This mechanism of action has been shown to be particularly effective in cancers with defects in DNA repair mechanisms, such as BRCA1/2-mutated breast and ovarian cancers.
Biochemical and Physiological Effects:
In addition to its effects on cancer cells, this compound has also been shown to have other biochemical and physiological effects. For example, this compound has been shown to inhibit the growth of blood vessels in tumors, which can help to prevent the spread of cancer cells. This compound has also been shown to modulate immune responses, which may contribute to its effectiveness in cancer treatment.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(4-bromo-3-ethoxybenzenesulfonyl)-2,3-dihydro-1H-indole in lab experiments is its ability to enhance the effectiveness of other cancer treatments. This makes it a valuable tool for investigating the mechanisms of action of other cancer treatments, and for developing new combination therapies. However, one limitation of this compound is its relatively low potency, which may limit its effectiveness in certain types of cancer.
Future Directions
There are several potential future directions for research on 1-(4-bromo-3-ethoxybenzenesulfonyl)-2,3-dihydro-1H-indole. One area of interest is the development of more potent PARP inhibitors, which may be more effective in certain types of cancer. Another area of interest is the investigation of this compound in combination with other cancer treatments, such as immunotherapy. Finally, there is ongoing research into the use of this compound in other diseases, such as neurodegenerative disorders.
Synthesis Methods
The synthesis of 1-(4-bromo-3-ethoxybenzenesulfonyl)-2,3-dihydro-1H-indole involves several steps, including the reaction of 4-bromo-3-ethoxybenzenesulfonyl chloride with 2,3-dihydro-1H-indole in the presence of a base such as triethylamine. This reaction produces the desired compound, which can be purified using various techniques such as column chromatography or recrystallization.
Scientific Research Applications
1-(4-bromo-3-ethoxybenzenesulfonyl)-2,3-dihydro-1H-indole has been the subject of numerous scientific studies, which have investigated its potential use in cancer treatment. This compound has been shown to have a variety of effects on cancer cells, including the inhibition of DNA repair mechanisms and the induction of apoptosis. This compound has also been shown to enhance the effectiveness of other cancer treatments, such as chemotherapy and radiation therapy.
properties
Molecular Formula |
C16H16BrNO3S |
---|---|
Molecular Weight |
382.3 g/mol |
IUPAC Name |
1-(4-bromo-3-ethoxyphenyl)sulfonyl-2,3-dihydroindole |
InChI |
InChI=1S/C16H16BrNO3S/c1-2-21-16-11-13(7-8-14(16)17)22(19,20)18-10-9-12-5-3-4-6-15(12)18/h3-8,11H,2,9-10H2,1H3 |
InChI Key |
ODTDSBXZMOXLIY-UHFFFAOYSA-N |
SMILES |
CCOC1=C(C=CC(=C1)S(=O)(=O)N2CCC3=CC=CC=C32)Br |
Canonical SMILES |
CCOC1=C(C=CC(=C1)S(=O)(=O)N2CCC3=CC=CC=C32)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.